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Compound of Interest

Compound Name: Paraquat diiodide

CAS No.: 1983-60-4

Cat. No.: B155394

Get Quote

Executive Summary
Methyl viologen diiodide (MVI₂), commonly known as paraquat diiodide, is a quintessential

electron acceptor and a foundational building block in supramolecular chemistry,

crystallography, and materials science. Characterized by its highly delocalized 1,1'-dimethyl-

4,4'-bipyridinium dication core, MVI₂ exhibits exceptional charge-transfer capabilities and

reversible redox dynamics. This whitepaper provides an in-depth mechanistic analysis of its

crystallographic architecture, validated synthetic protocols, and its integration into advanced

functional materials such as Metal-Organic Frameworks (MOFs) and photoactive perovskites.

Crystallographic Architecture and Intermolecular
Forces
The crystal structure of methyl viologen diiodide is fundamentally dictated by the geometry of

the 4,4'-bipyridinium dication. In the solid state, the molecule typically crystallizes in a

monoclinic space group. The structural dynamics are governed by a delicate balance between

steric repulsion and electronic stabilization:
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Planarity and π-π Stacking: While steric hindrance between the ortho-hydrogens of the two

pyridinium rings can induce a slight dihedral twist in solution, the energetic payoff of dense

intermolecular packing in the solid state forces the rings into a nearly coplanar conformation.

This coplanarity maximizes π-π stacking interactions along the crystallographic axes.

Electrostatic and Charge-Transfer Interactions: The iodide counterions are strategically

positioned within the crystal lattice to minimize electrostatic repulsion between the dications.

Furthermore, the electron-rich iodide ions engage in strong C-H···I hydrogen bonding and

electron donor-acceptor (EDA) charge-transfer interactions with the electron-deficient

bipyridinium core 1. This creates a highly ordered, self-assembling lattice that makes MVI₂

an excellent intercalator.

Quantitative Physicochemical Data
The following table summarizes the core crystallographic and physicochemical parameters of

MVI₂, providing a reference for supramolecular titrations and structural modeling.
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Property Specification Mechanistic Significance

Chemical Formula C₁₂H₁₄I₂N₂

Defines the stoichiometric ratio

of the dication to the iodide

counterions.

Molar Mass 440.06 g/mol

Critical for calculating precise

molarities in supramolecular

host-guest titrations.

Crystal System Monoclinic (Typical)

Facilitates dense π-π stacking

of the bipyridinium cores along

the crystallographic axes.

Redox Potential (E₁) ~ -0.45 V (vs Fc/Fc⁺)

Enables facile single-electron

reduction to the highly stable

radical cation (MV•⁺).

Redox Potential (E₂) ~ -0.80 V (vs Fc/Fc⁺)

Requires stronger reducing

agents to overcome repulsion

and achieve the neutral MV⁰

state.

Primary Interactions Electrostatic, π-π, C-H···I

Drives the formation of charge-

transfer complexes and host-

guest inclusion phenomena.

Synthesis and Crystallization Methodology
The synthesis of MVI₂ relies on a straightforward, self-validating bimolecular nucleophilic

substitution (Sₙ2) pathway 2.

Step-by-Step Protocol
Precursor Dissolution: Dissolve 2.0 mmol of 4,4'-bipyridine in 10 mL of anhydrous

acetonitrile.

Causality: Acetonitrile is selected because its polar aprotic nature stabilizes the transition

state of the Sₙ2 reaction without excessively solvating the iodide nucleophile.
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Alkylation: Add 4.0 mmol (a stoichiometric excess) of iodomethane dropwise to the stirring

solution.

Causality: Iodomethane is a potent electrophile. The excess ensures complete double N-

alkylation of both pyridine nitrogen atoms, overcoming the electronic deactivation caused

by the first alkylation event.

Thermal Activation: Stir the mixture under reflux at 60 °C for 2 to 24 hours under an inert N₂

atmosphere.

Causality: Heating provides the activation energy necessary to drive the second alkylation

step. The reaction is self-validating; the precipitation of an orange solid visually confirms

the formation of the highly polar diiodide salt, which is insoluble in acetonitrile.

Isolation: Cool the mixture to room temperature, collect the precipitate via vacuum filtration,

and wash extensively with cold acetonitrile.

Causality: Cold washing removes unreacted precursors and mono-alkylated intermediates

without dissolving the target product.

Single-Crystal Growth: Dissolve the crude powder in a minimal volume of hot methanol.

Allow the solution to evaporate slowly at room temperature.

Causality: Slow evaporation prevents kinetic trapping and amorphous aggregation. It

provides the necessary time for the planar π-systems to align thermodynamically, yielding

high-quality single crystals suitable for X-ray diffraction.
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Workflow for the synthesis and crystallization of methyl viologen diiodide.

Redox Dynamics and Electron Transfer
Methyl viologen is renowned for its highly reversible, multi-stage redox behavior, which is

intrinsically linked to its structural conformation. The dication (MV²⁺) can accept a single
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electron to form a highly stable radical cation (MV•⁺). This radical species exhibits a deep blue

color due to an intense intramolecular charge transfer (ICT) absorption band.

This redox system acts as a self-validating environmental sensor: the rapid quenching of the

blue color back to orange/colorless upon exposure to ambient air confirms the oxidation of the

radical back to the dication 3. Because of its highly electron-deficient nature, MVI₂ readily forms

robust EDA complexes with electron-rich macrocycles, such as crown ethers and cyclodextrins,

shifting the local electron density and altering the crystal packing 4.
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Reversible redox states and electron transfer pathway of methyl viologen.

Applications in Advanced Materials
The distinct crystallographic and electronic properties of MVI₂ have driven its integration into

next-generation materials:

Metal-Organic Frameworks (MOFs): MVI₂ serves as a versatile viologen source in the

synthesis of anionic frameworks. For instance, the incorporation of methyl viologen into zinc-

based polycarboxylic MOFs yields switchable materials that exhibit distinct photochromic

and thermochromic behaviors, transitioning from orange to blue upon external stimuli due to

framework-to-viologen charge transfer 3.

Photocatalytic Perovskites: Reacting MVI₂ with lead iodide produces methyl viologen lead

iodide (MVPb₂I₆), a robust 1D material consisting of face-sharing [Pb–I₆/₂]⁻ octahedrons

surrounded by MV²⁺ cations. This structural stability enables highly efficient visible-light-

driven photocatalytic reductive coupling in protic solvents 2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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